N'-methyl-3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzenecarboximidamide

• IUPAC Name: N'-methyl-3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzenecarboximidamide
• InChI: InChI=1S/C16H12F6N2/c1-23-14(10-4-2-5-11(8-10)15(17,18)19)24-13-7-3-6-12(9-13)16(20,21)22/h2-9H,1H3,(H,23,24)
• InChI Key: ZZQXKXTWRZSNGX-UHFFFAOYSA-N
• Canonical SMILES: CN=C(C1=CC(=CC=C1)C(F)(F)F)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H12F6N2
• Molecular Weight: 346.27 g/mol

Description

N'-methyl-3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]benzenecarboximidamide is a useful research compound. Its molecular formula is C16H12F6N2 and its molecular weight is 346.276. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymerization

• Polymer Synthesis: Trifluoromethyl-substituted maleimides, including compounds similar to the target molecule, have been used to synthesize heat- and solvent-resistant polymers (Matsumoto & Kimura, 1998). These polymers exhibit excellent resistance against organic solvents and have high thermal decomposition temperatures.

Chemical Properties and Reactions

• Chemical Inhibitors: Compounds containing trifluoromethyl groups, similar to the target molecule, act as inhibitors of NF-kappaB and AP-1 gene expression. Structural variations in these compounds can significantly affect their biological activity and potential oral bioavailability (Palanki et al., 2000).
• Cascade Rearrangements in Chemical Reactions: Methyl trifluoropyruvate benzene- and methanesulfonylimines, which have structural similarities to the target compound, undergo reactions leading to the formation of specific enimidates. This involves a cascade rearrangement mechanism (Kul'yanova et al., 2001).

Crystallography and Molecular Structures

• Crystal Structures: The crystal structures of various trifluoromethyl-substituted benzamides, which share a structural motif with the target compound, have been reported. These structures provide insight into the molecular arrangement and interactions within crystals of such compounds (Suchetan et al., 2016).

Applications in Organic Chemistry

• Synthesis of Novel Compounds: The trifluoromethyl group in compounds like the target molecule plays a crucial role in the synthesis of various novel organic compounds. These syntheses often involve complex reactions and are important for the development of new materials and pharmaceuticals (Zhang et al., 2003).

Environmental and Green Chemistry

• Ionic Liquids: Trifluoromethyl-substituted compounds are used in the synthesis of room-temperature ionic liquids (RTILs). These RTILs have applications in various fields, including green chemistry (Arce et al., 2007).